Cas no 892875-81-9 (1H-Benzimidazole, 7-nitro-, 3-oxide)

• Product Name: 1H-Benzimidazole, 7-nitro-, 3-oxide
• CAS No: 892875-81-9
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 714531
• Update Time: 2024-01-31

1H-Benzimidazole, 7-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 7-nitro-, 3-oxide
• 1H-Benzimidazole, 7-nitro-, 3-oxide

• Inchi： 1S/C7H5N3O3/c11-9-4-8-7-5(9)2-1-3-6(7)10(12)13/h1-4,8H
• InChI Key： UHVXWDWRLNYEOZ-UHFFFAOYSA-N
• SMILES： C1NC2=C([N+]([O-])=O)C=CC=C2[N+]=1[O-]

Computed Properties

• Exact Mass: 179.033
• Monoisotopic Mass: 179.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9A^2